Cas no 21448-77-1 (Bicyclo[4.1.0]heptane-7-carboxylicacid, (1a,6a,7a)- (9CI))

• Product Name: Bicyclo[4.1.0]heptane-7-carboxylicacid, (1a,6a,7a)- (9CI)
• CAS No: 21448-77-1
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 289838
• PubChem ID: 840543
• Update Time: 2025-05-21

Bicyclo[4.1.0]heptane-7-carboxylicacid, (1a,6a,7a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.1.0]heptane-7-carboxylicacid, (1a,6a,7a)- (9CI)
• bicyclo[4.1.0]heptane-7-carboxylic acid
• (1rH.6cH)-Norcaran-carbonsaeure-(7c)
• (1rH.6cH)-norcarane-carboxylic acid-(7c)
• AC1L3LEX
• AG-F-50081
• Bicycl
• Bicyclo(4.2.0)octa-1,5-diene
• Bicyclo< 4,2,0> octa-1,5-dien
• bicyclo< 4.1.0> heptane-exo-7-carboxylic acid
• Bicyclo< 4.1.0> heptan-exo-7-carbonsaeure-ethylester
• Bicyclo< 4.2.0> octa-1,5-dien
• CTK1D8556
• exo-bicyclo< 4.1.0> heptane-7-carboxylic acid
• exo-Bicyco< 4.1.0> heptan-7-carboxylic acid
• AKOS006378606
• exo-Bicyclo[4.1.0]heptane-7-carboxylic acid
• Cis-Bicyclo[4.1.0]heptane-7-carboxylic acid
• AKOS006375550
• (1R,6S,7R)-bicyclo[4.1.0]heptane-7-carboxylic acid
• starbld0010403
• EN300-6987313
• SCHEMBL3984121
• (1S,6R)-bicyclo[4.1.0]heptane-7-carboxylic acid
• (1R,6S)-bicyclo[4.1.0]heptane-7-carboxylic acid
• AKOS006378977
• 21448-77-1

• Inchi： 1S/C8H12O2/c9-8(10)7-5-3-1-2-4-6(5)7/h5-7H,1-4H2,(H,9,10)/t5-,6+,7?
• InChI Key： PNTAWGJKWLLAAW-MEKDEQNOSA-N
• SMILES： OC(C1[C@@H]2CCCC[C@@H]21)=O

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.193
• Boiling Point: 247.8°Cat760mmHg
• Flash Point: 113.8°C
• Refractive Index: 1.532
• PSA: 37.3
• LogP: 1.50720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on Bicyclo[4.1.0]heptane-7-carboxylicacid, (1a,6a,7a)- (9CI)

Bicyclo[4.1.0]heptane-7-carboxylic acid, (1a,6a,7a)- (9CI): A Comprehensive Overview

Bicyclo[4.1.0]heptane-7-carboxylic acid, (1a,6a,7a)- (9CI) is a unique organic compound with the CAS registry number 21448-77-1. This compound belongs to the class of bicyclic carboxylic acids and is characterized by its rigid bicyclo[4.1.0]heptane framework with a carboxylic acid group at the 7-position. The stereochemistry of this compound is defined by the configuration at the 1a, 6a, and 7a positions, which plays a significant role in its physical and chemical properties.

The synthesis of Bicyclo[4.1.0]heptane-7-carboxylic acid has been extensively studied in recent years, with researchers exploring various methods to optimize its production efficiency. One notable approach involves the use of ring-closing metathesis reactions, which allow for the construction of the bicyclic framework in a single step. This method not only simplifies the synthesis process but also enhances the yield and purity of the final product.

Recent studies have highlighted the potential applications of Bicyclo[4.1.0]heptane-7-carboxylic acid in materials science and drug development. Its rigid structure and unique stereochemistry make it an ideal candidate for use as a building block in the synthesis of advanced materials and bioactive compounds. For instance, researchers have demonstrated that this compound can serve as a precursor for the development of novel polymers with enhanced mechanical properties.

In addition to its synthetic applications, Bicyclo[4.1.0]heptane-7-carboxylic acid has shown promise in biological systems due to its ability to interact with specific proteins and enzymes. Studies conducted using molecular docking techniques have revealed that this compound exhibits potential binding affinity to certain targets associated with inflammatory diseases and neurodegenerative conditions.

The structural characterization of Bicyclo[4.1.0]heptane-7-carboxylic acid has been achieved through a combination of spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided valuable insights into its molecular geometry and conformational preferences, which are critical for understanding its reactivity and functionality.

From an environmental perspective, researchers have also investigated the biodegradation potential of Bicyclo[4.1.0]heptane-7-carboxylic acid under various conditions. Results indicate that this compound exhibits moderate biodegradability under aerobic conditions, suggesting that it may not pose significant long-term environmental risks when properly managed.

In conclusion, Bicyclo[4.1.0]heptane-7-carboxylic acid (CAS No 21448-77-1) is a versatile compound with a wide range of applications across multiple scientific disciplines. Its unique structure and stereochemistry make it a valuable tool for researchers in fields such as organic synthesis, materials science, and pharmacology.